Cas no 588681-98-5 (2-(4-Bromo-2-chlorophenoxy)-2-methylpropanoic acid)

• Product Name: 2-(4-Bromo-2-chlorophenoxy)-2-methylpropanoic acid
• CAS No: 588681-98-5
• MF: C₁₀H₁₀BrClO₃
• MW: 293.541601657867
• CID: 872798
• Update Time: 2026-04-29

2-(4-Bromo-2-chlorophenoxy)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-chlorophenoxy)-2-methylpropanoic acid
• AC1NMEKA
• ALBB-000884
• BBL016840
• CTK5A9001
• MolPort-000-889-574
• Oprea1_223878
• SBB030062
• SureCN233843

• Inchi： InChI=1S/C10H10BrClO3/c1-10(2,9(13)14)15-8-4-3-6(11)5-7(8)12/h3-5H,1-2H3,(H,13,14)
• InChI Key： MVGAVLUYDJOUEP-UHFFFAOYSA-N
• SMILES： CC(C)(C(=O)O)OC1=C(C=C(C=C1)Br)Cl

Computed Properties

• Exact Mass: 291.95000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.58
• Boiling Point: 370.9°C at 760 mmHg
• Flash Point: 178.1°C
• Refractive Index: 1.569
• PSA: 46.53000
• LogP: 3.34450

2-(4-Bromo-2-chlorophenoxy)-2-methylpropanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-Bromo-2-chlorophenoxy)-2-methylpropanoic acid

Comprehensive Overview of 2-(4-Bromo-2-chlorophenoxy)-2-methylpropanoic acid (CAS No. 588681-98-5)

2-(4-Bromo-2-chlorophenoxy)-2-methylpropanoic acid (CAS No. 588681-98-5) is a specialized organic compound with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique bromo-chlorophenoxy and methylpropanoic acid functional groups, has garnered attention for its potential as a synthetic intermediate. Its molecular structure, C10H10BrClO3, offers versatility in chemical modifications, making it valuable for developing novel derivatives.

In recent years, the demand for halogenated phenoxy compounds like 2-(4-Bromo-2-chlorophenoxy)-2-methylpropanoic acid has surged due to their role in crop protection formulations. Researchers are exploring its efficacy as a precursor for herbicides targeting resistant weeds, a pressing issue in sustainable agriculture. The compound’s selective herbicidal activity aligns with the global shift toward eco-friendly pest management solutions, a topic frequently searched in agrochemical innovation forums.

From a synthetic chemistry perspective, the CAS 588681-98-5 compound exemplifies the strategic use of halogen substituents to enhance reactivity. The bromo and chloro groups facilitate nucleophilic substitutions, enabling the creation of diverse analogs. This property is particularly relevant in drug discovery, where structure-activity relationship (SAR) studies dominate academic and industrial research. Online queries often highlight "phenoxy acid derivatives in drug design," reflecting growing interest in this niche.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 2-(4-Bromo-2-chlorophenoxy)-2-methylpropanoic acid. Purity assessments (>98%) are essential for reproducibility in experiments, a concern frequently raised in chemical synthesis discussions. The compound’s stability under varying pH conditions also makes it a candidate for formulation optimization studies, another trending topic in material science communities.

Environmental and regulatory considerations are increasingly shaping the discourse around halogenated organic compounds. While 588681-98-5 is not classified as hazardous under current guidelines, its degradation pathways are under scrutiny to address green chemistry principles. Searches for "biodegradable agrochemical intermediates" underscore this shift toward sustainability, positioning this compound as a case study for balanced innovation.

In conclusion, 2-(4-Bromo-2-chlorophenoxy)-2-methylpropanoic acid (CAS No. 588681-98-5) represents a multifaceted tool for researchers tackling challenges in agriculture and medicine. Its structural features and adaptable chemistry continue to inspire solutions aligned with contemporary priorities like precision farming and small-molecule therapeutics. As interdisciplinary collaborations expand, this compound’s relevance in answering high-impact research questions is poised to grow.